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Compound of Interest

Compound Name: 5-Hydroxysophoranone

Cat. No.: B15580838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Hydroxysophoranone, a prenylated flavanone of interest in natural product chemistry and
drug discovery. This document compiles and presents nuclear magnetic resonance (NMR) and
mass spectrometry (MS) data in a structured format to facilitate research and development.
Detailed experimental protocols for the acquisition of this data are also provided.

Chemical Structure and Properties

IUPAC Name: 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-
enyl)-2,3-dihydrochromen-4-one[1] Molecular Formula: CsoH360s5[1] Molecular Weight: 476.6
g/mol [1] CAS Number: 90686-12-7

Spectroscopic Data

The structural elucidation of 5-Hydroxysophoranone has been accomplished through various
spectroscopic techniques. The following tables summarize the key NMR and MS data.

Nuclear Magnetic Resonance (NMR) Data

Table 1: *H NMR Spectroscopic Data of 5-Hydroxysophoranone
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Chemical Shift (5, o Coupling Constant .
Multiplicity Assignment

ppm) (3, Hz)

Data not available in
the searched

resources.

Table 2: 13C NMR Spectroscopic Data of 5-Hydroxysophoranone

Chemical Shift (6, ppm) Assighment

Data not available in the searched resources.

Note: Despite extensive searches, specific experimental *H and 13C NMR data for 5-
Hydroxysophoranone were not found in the publicly available literature. The tables are
provided as a template for when such data becomes accessible.

Mass Spectrometry (MS) Data

Table 3: Mass Spectrometry Data of 5-Hydroxysophoranone

lon mlz

Data not available in the searched resources.

Note: Quantitative mass spectrometry data for 5-Hydroxysophoranone was not available in
the reviewed literature.

Experimental Protocols

The isolation and structural identification of 5-Hydroxysophoranone have been reported from
plant sources, notably from the stems of Erythrina subumbrans.[2][3] The general methodology
employed in such phytochemical studies is outlined below.

Isolation of 5-Hydroxysophoranone

A typical isolation protocol involves the following steps:
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o Extraction: The dried and powdered plant material (e.g., stems of Erythrina subumbrans) is
extracted with a suitable solvent, such as methanol or a mixture of dichloromethane and

methanol.

o Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate

compounds based on their polarity.

o Chromatography: The resulting fractions are further purified using a combination of
chromatographic techniques, which may include:

o Column chromatography on silica gel.
o Sephadex LH-20 column chromatography.
o Preparative thin-layer chromatography (TLC).
Spectroscopic Analysis
The purified compound is then subjected to spectroscopic analysis for structural elucidation:

e NMR Spectroscopy: 'H NMR, 13C NMR, and 2D-NMR (such as COSY, HSQC, and HMBC)
experiments are performed to determine the connectivity of protons and carbons. Samples
are typically dissolved in a deuterated solvent (e.g., CDCIs or DMSO-ds).

e Mass Spectrometry: High-resolution mass spectrometry (HRMS), often using techniques like
electrospray ionization (ESI), is used to determine the exact molecular weight and elemental
composition of the compound.

Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the isolation and characterization of 5-
Hydroxysophoranone from a plant source.
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Figure 1: General Workflow for the Isolation and Spectroscopic Characterization of 5-Hydroxysophoranone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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